Cas no 78345-58-1 (4-Cyclohexylamino-butan-1-ol)

• Product Name: 4-Cyclohexylamino-butan-1-ol
• CAS No: 78345-58-1
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 581104
• PubChem ID: 3144576
• Update Time: 2025-04-19

4-Cyclohexylamino-butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Butanol,4-(cyclohexylamino)-
• 4-(cyclohexylamino)butan-1-ol
• 4-CYCLOHEXYLAMINO-BUTAN-1-OL
• VS-07476
• SCHEMBL4397999
• CS-0315591
• FT-0676672
• SB84018
• 4-(cyclohexylamino)-1-butanol
• DTXSID90389790
• HMS1673K15
• 78345-58-1
• AKOS000300657
• DB-106152
• STL062365
• BBL023657
• 4-Cyclohexylamino-butan-1-ol

• MDL： MFCD03043610
• Inchi： 1S/C10H21NO/c12-9-5-4-8-11-10-6-2-1-3-7-10/h10-12H,1-9H2
• InChI Key： FLSWTQFQYDKATC-UHFFFAOYSA-N
• SMILES： OCCCCNC1CCCCC1

Computed Properties

• Exact Mass: 171.16200
• Monoisotopic Mass: 171.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Boiling Point: 280.9°C at 760 mmHg
• Flash Point: 93.9°C
• PSA: 32.26000
• LogP: 2.07210

4-Cyclohexylamino-butan-1-ol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT